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Compound of Interest

Compound Name: Tungsten-186

Cat. No.: B077642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tungsten-186 (18°W), focusing on its
natural abundance and the methodologies for determining its isotopic purity. This information is
critical for applications in nuclear medicine, radiopharmaceutical development, and scientific
research where a precise understanding of isotopic composition is paramount.

Natural Abundance of Tungsten Isotopes

Naturally occurring tungsten is composed of five stable isotopes.[1] Among these, 18°W is one
of the most abundant. The relative abundances of these isotopes are summarized in the table

below.
Isotope Mass Number (A) Natural Abundance (%)
180\ 180 0.12 (1)
182\\/ 182 26.50 (16)
183\ 183 14.31 (4)
184\ 184 30.64 (2)
186\ 186 28.43 (19)

Table 1: Natural isotopic abundance of tungsten.[2][3][4]
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Isotopic Purity of Tungsten-186

For many applications, particularly in the production of medical radioisotopes like Rhenium-188
(188Re), Tungsten-186 is required in an enriched form, where its concentration is significantly
higher than its natural abundance.[2][5][6] The term "isotopic purity"” refers to the percentage of
a specific isotope in a given sample. Commercially available enriched 18W can reach high
levels of isotopic purity.

Product Isotopic Enrichment (atom %)

Enriched Tungsten-186 >96% to >99.9%

Table 2: Achievable isotopic purity for enriched Tungsten-186.[7][3]

Experimental Protocols for Isotopic Analysis

The determination of the isotopic composition and purity of tungsten, including 186W, is primarily
accomplished through mass spectrometry techniques. The two most prominent and precise
methods are Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and
Thermal lonization Mass Spectrometry (TIMS).[9][10]

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for obtaining high-precision isotope ratio measurements.
The general protocol involves the introduction of a sample into an argon plasma, which ionizes
the tungsten atoms. The ions are then accelerated and separated based on their mass-to-
charge ratio in a magnetic field, and the different isotopes are detected simultaneously by
multiple collectors.

Methodology:

e Sample Preparation: The tungsten sample is typically dissolved in a mixture of high-purity
hydrofluoric (HF) and nitric (HNO3) acids.[11] For precise measurements, a "double-spike" of
known isotopic composition (e.g., 18°W-183\V) is added to the sample prior to dissolution.[9]
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This allows for the correction of instrumental mass bias and any isotopic fractionation that
may occur during sample preparation and analysis.

o Chromatographic Separation: To eliminate isobaric interferences (elements with isotopes of
the same mass as tungsten isotopes) and matrix effects, the tungsten is separated from the
sample matrix using anion-exchange chromatography.[9]

e Instrumental Analysis: The purified tungsten sample is introduced into the MC-ICP-MS. The
instrument is calibrated using a certified reference material, such as NIST SRM 3136.[9]

o Data Analysis: The measured isotope ratios are corrected for mass bias using the double-
spike data. The isotopic abundances are then calculated from these corrected ratios.

Thermal lonization Mass Spectrometry (TIMS)

TIMS is another high-precision technique for isotope ratio analysis. In this method, a purified
sample is loaded onto a metal filament, which is then heated to cause thermal ionization. The
resulting ions are accelerated, separated by mass, and detected.

Methodology:

Sample Preparation and Purification: Similar to MC-ICP-MS, the sample is dissolved, and
tungsten is chemically separated from other elements.

o Filament Loading: A small amount of the purified tungsten sample is loaded onto a high-
purity metal filament (often made of rhenium or tantalum).

e Mass Spectrometry: The filament is placed in the mass spectrometer's ion source. The
filament is heated under vacuum, causing the tungsten to ionize. The ions are then
accelerated and guided through a magnetic field for mass separation.

o Data Acquisition: The ion beams for the different tungsten isotopes are measured by
detectors, and the resulting ratios are used to calculate the isotopic abundances.

Workflow for Isotopic Purity Determination

The following diagram illustrates a generalized workflow for the determination of Tungsten-186
isotopic purity.
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Workflow for determining the isotopic purity of Tungsten-186.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Isotopes of tungsten - Wikipedia [en.wikipedia.org]
. tracesciences.com [tracesciences.com]
. WebElements Periodic Table » Tungsten » isotope data [webelements.com]

. buyisotope.com [buyisotope.com]

1
2
3
4
e 5. Tungsten 186 W 186 Tungsten Isotope - China Isotope Development [asiaisotopeintl.com]
6. buyisotope.com [buyisotope.com]

7. Tungsten | NIDC: National Isotope Development Center [isotopes.gov]

8. Urenco [urenco.com]

9. researchgate.net [researchgate.net]

e 10. Determination of the isotopic composition of tungsten using MC-ICP-MS - PubMed
[pubmed.ncbi.nim.nih.gov]

e 11. osti.gov [osti.gov]

« To cite this document: BenchChem. [A Technical Guide to Tungsten-186: Natural Abundance
and Isotopic Purity]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b077642?utm_src=pdf-body-img
https://www.benchchem.com/product/b077642?utm_src=pdf-body
https://www.benchchem.com/product/b077642?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_tungsten
https://tracesciences.com/tungsten/
https://www.webelements.com/tungsten/isotopes.html
https://www.buyisotope.com/tungsten-isotopes.php
https://www.asiaisotopeintl.com/product/tungsten-186-w-186-tungsten-isotope
https://www.buyisotope.com/tungsten-186-isotope.php
https://isotopes.gov/products/tungsten
https://www.urenco.com/global-operations/urenco-stable-isotopes/products/element/tungsten
https://www.researchgate.net/publication/335221614_Determination_of_the_isotopic_composition_of_tungsten_using_MC-ICP-MS
https://pubmed.ncbi.nlm.nih.gov/31627814/
https://pubmed.ncbi.nlm.nih.gov/31627814/
https://www.osti.gov/servlets/purl/1959675
https://www.benchchem.com/product/b077642#tungsten-186-natural-abundance-and-isotopic-purity
https://www.benchchem.com/product/b077642#tungsten-186-natural-abundance-and-isotopic-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b077642#tungsten-186-natural-abundance-and-
isotopic-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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